Cas no 17491-49-5 (3H-Cyclopenta[5',6']naphtho[2',1':1,7]cyclohept[1,2-b]oxirene(9CI))

• Product Name: 3H-Cyclopenta[5',6']naphtho[2',1':1,7]cyclohept[1,2-b]oxirene(9CI)
• CAS No: 17491-49-5
• MF: C₁₈H₁₂O
• MW: 244.287284851074
• CID: 235095
• PubChem ID: 71356023
• Update Time: 2025-04-19

3H-Cyclopenta[5',6']naphtho[2',1':1,7]cyclohept[1,2-b]oxirene(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Cyclopenta[5',6']naphtho[2',1':1,7]cyclohept[1,2-b]oxirene(9CI)
• CTK0I3757
• 3H-Cyclopent[a]oxireno[2,3]cyclohepta[1,2-f]naphthalene
• Cyclohepta[a]cyclopenta[f]naphthalene,5a,6-epoxy-5a,8-dihydro- (8CI)
• 3H-Cyclopenta[5',6']naphtho[2',1':1,7]cyclohepta[1,2-b]oxirene
• DTXSID90780187
• 17491-49-5

• Inchi： 1S/C18H12O/c1-2-7-17-18(19-17)11-10-14-13-5-3-4-12(13)8-9-15(14)16(18)6-1/h1,3-11H,2H2
• InChI Key： WQXUIAFLDDXKGM-UHFFFAOYSA-N
• SMILES： O1C2=CCC=CC3=C4C=CC5=CC=CC5=C4C=CC123

Computed Properties

• Exact Mass: 244.088815002g/mol
• Monoisotopic Mass: 244.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų